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Compound of Interest

Compound Name: Propionic Acid Methyl-d3 Ester
CAS No.: 38758-64-4
Cat. No.: B1148185
Get Quote
. J

Precision Reagents for Quantitative Metabolomics and
DMPK
Executive Summary

Propionic Acid Methyl-d3 Ester (CAS: 38758-64-4) is the deuterated analog of methyl
propionate, where the ester methyl group is fully substituted with deuterium (

).

In drug development and metabolic phenotyping, it serves as the "Gold Standard"” internal
standard for the quantification of propionic acid and methyl propionate via Gas
Chromatography-Mass Spectrometry (GC-MS). Its utility relies on the +3 Da mass shift relative
to the endogenous analyte, allowing for precise normalization of matrix effects, ionization
suppression, and extraction variability without spectral interference.

Physicochemical Profile & Molecular Weight[1][2][3]
[4]
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The precise molecular weight is the foundational metric for mass spectrometry method
development. Unlike average molecular weight, which is used for stoichiometry, the
monoisotopic mass is critical for setting MS acquisition windows (SIM parameters).

Molecular Formula & Structure

e Chemical Formula:
[1][2]
o |[UPAC Name: Methyl(

) propanoate

e Structural Notation:

Detailed Mass Calculation

The mass shift arises from the substitution of three Protium (

) atoms with Deuterium (

or D).
. Total Mass
Isotope Atomic Mass (Da) Count L
Contribution

Carbon-12 (

12.00000 4 48.00000
)
Oxygen-16 (

15.99491 2 31.98982
)
Hydrogen-1 (

1.00783 5 5.03915
)
Deuterium (

2.01410 3 6.04230
)
Monoisotopic Mass 91.07127 Da
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e Average Molecular Weight: ~91.12 g/mol [2][3]
e Mass Shift (
): +3.0188 Da relative to unlabeled Methyl Propionate (88.0524 Da).

Synthesis & Quality Control

The synthesis of Propionic Acid Methyl-d3 Ester follows a classic Fischer Esterification
pathway, modified for isotopic conservation.

Reaction Mechanism

The reaction utilizes Propionic Acid and Methanol-d3 (

) catalyzed by an anhydrous acid (e.g.,

or p-TsOH).
Propionic Acid
(CH3CH2COOH) . Propionic Acid
+ Methanol-d3 Protonation Elimination Methyl-d3 Ester
(CD30D) (CH3CH2COO0CD3)

Activates Carbonyl Tetrahedral

______ P> Intermediate
Catalyst \»--~""
(H2S04)

Click to download full resolution via product page

Figure 1: Acid-catalyzed Fischer esterification pathway for the synthesis of Methyl-d3
Propionate.

Critical Quality Attributes (CQA)

e |sotopic Purity: Must be
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o Risk:[4] Incomplete deuteration leads to "M-1" or "M-2" species (mass 90 or 89), which
may overlap with the natural isotopic envelope of the analyte (M+1, M+2 of the unlabeled
drug), causing integration errors.

e Chemical Purity:ngcontent-ng-c567981813="" _nghost-ng-c1980439775="" class="inline ng-
star-inserted">

.[5] Residual Methanol-d3 must be removed as it can compete for ionization in the source.

Bioanalytical Application: GC-MS Methodology

This section details the protocol for using Propionic Acid Methyl-d3 Ester as an Internal
Standard (IS) for Short-Chain Fatty Acid (SCFA) analysis in plasma.

The "Cross-Talk" Challenge

In MS, the IS must be distinguishable from the analyte.
¢ Analyte (dO):

88 (Parent), 59 (Methoxycarbonyl), 57 (Propionyl).
e IS (d3):

91 (Parent), 62 (Methoxycarbonyl-d3), 57 (Propionyl).
Critical Insight: Both species produce the

57 fragment (
). This fragment loses the isotopic label. Therefore,
57 cannot be used for selective quantification of the IS. You must monitor the molecular ion (

) or the ester fragment.

MS Fragmentation Logic
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Parent lon (M+)
m/z 91

[CH3-CH2-CO-O-CD3]+

Loss of -OCD3 (34 Da) |Loss of -C2H5 (29 Da)

Loss of -CD3 (18 Da)

Fragment A (Non-Specific) Fragment B (Specific) Fragment C (Loss of Methyl)
m/z 57 m/z 62 m/z 73
[CH3-CH2-COJ+ [CO-O-CD3]+ [CH3-CH2-CO-OJ+

Click to download full resolution via product page

Figure 2: Electron lonization (El) fragmentation pattern of Propionic Acid Methyl-d3 Ester.
Note that Fragment A loses the deuterium label.

Validated Protocol: Plasma SCFA Extraction
Principle: Acidification of plasma followed by liquid-liquid extraction (LLE) and direct injection.
e Sample Prep:

o Aliquot

plasma into a glass vial.

o Spike IS: Add
of Propionic Acid Methyl-d3 Ester working solution (
in methanol).
o Note: The IS is added before extraction to account for recovery losses.

¢ Acidification: Add

to protonate propionate salts (

).
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o Extraction: Add

Methyl tert-butyl ether (MTBE). Vortex 10 min. Centrifuge 10,000 x g for 5 min.

» Derivatization (Optional): While methyl propionate is volatile, some protocols derivatize the
free acid. If measuring the ester directly (e.g., as a metabolite), inject the organic layer.

e GC-MS Parameters (Agilent 5977/7890):
o Column: DB-WAX or ZB-FFAP (Polar column required for separation).
o Carrier Gas: Helium @ 1.0 mL/min.
o Temp Program:

(hold 2 min)

o SIM Mode Acquisition:
» Analyte (Methyl Propionate): Quant lon 88.1, Qual lon 59.0.
» |S (Methyl-d3 Propionate): Quant lon 91.1, Qual lon 62.0.

Metabolic Stability & Kinetic Isotope Effects

When used in in vivo mechanistic studies (rather than just as an analytical standard), the

stability of the deuterium label is paramount.

o Ester Hydrolysis: Carboxylesterases cleave the ester bond.

o KIE: Secondary Deuterium Kinetic Isotope Effects (SDKIE) may occur but are generally

small (

). The ester bond cleavage (Acyl-Oxygen scission) is distinct from the C-D bonds.
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o Implication: The d3-ester is metabolically equivalent to the unlabeled ester for most
pharmacokinetic purposes, but the released Methanol-d3 is toxicologically distinct
(metabolized to Formaldehyde-d2).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Technical Monograph: Propionic Acid Methyl-d3 Ester].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1148185/docs#technical-monograph-propionic-acid-
methyl-d3-ester]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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